1-(4-Methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine

• IUPAC Name: 1-(4-methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine
• InChI: InChI=1S/C17H27N3/c1-15-4-6-17(7-5-15)20-11-9-19(10-12-20)14-16-3-2-8-18-13-16/h2-3,8,13,15,17H,4-7,9-12,14H2,1H3
• InChI Key: ZXOZQKJHZGDQPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)N2CCN(CC2)CC3=CN=CC=C3
• Molecular Formula: C17H27N3
• Molecular Weight: 273.4 g/mol

Description

1-(4-Methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine is a complex organic compound that features a piperazine ring substituted with a 4-methylcyclohexyl group and a pyridin-3-ylmethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine typically involves the following steps:

Formation of the Piperazine Ring: The piperazine ring can be synthesized through the reaction of ethylenediamine with dihaloalkanes under basic conditions.

Substitution with 4-Methylcyclohexyl Group: The piperazine ring is then reacted with 4-methylcyclohexyl halide in the presence of a base to introduce the 4-methylcyclohexyl group.

Introduction of Pyridin-3-ylmethyl Group: Finally, the compound is reacted with pyridin-3-ylmethyl halide to introduce the pyridin-3-ylmethyl group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-(4-Methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperazine nitrogen atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl halides in the presence of a base.

Major Products

Oxidation: Oxidized derivatives of the piperazine ring.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted piperazine derivatives with various alkyl or acyl groups.

Scientific Research Applications

1-(4-Methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic properties, including as an anti-inflammatory or anticancer agent.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 1-(4-Methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

1-(4-Methylcyclohexyl)piperazine: Lacks the pyridin-3-ylmethyl group.

4-(Pyridin-3-ylmethyl)piperazine: Lacks the 4-methylcyclohexyl group.

1-(Cyclohexyl)-4-(pyridin-3-ylmethyl)piperazine: Lacks the methyl group on the cyclohexyl ring.

Uniqueness

1-(4-Methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine is unique due to the presence of both the 4-methylcyclohexyl and pyridin-3-ylmethyl groups, which confer specific chemical and biological properties that are not observed in the similar compounds listed above.